Cas no 1806566-54-0 (Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate)

• Product Name: Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate
• CAS No: 1806566-54-0
• MF: C₁₄H₁₈O₄S
• MW: 282.355323314667
• CID: 4956043
• Update Time: 2025-05-19

Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate

• Inchi： 1S/C14H18O4S/c1-4-18-14(16)12-9-11(19-3)7-5-10(12)6-8-13(15)17-2/h5,7,9H,4,6,8H2,1-3H3
• InChI Key： ZBRNIQCFWBJIHL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C(=O)OCC)C=1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 77.9

Additional information on Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate

Comprehensive Analysis of Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate (CAS No. 1806566-54-0)

In the realm of organic chemistry and pharmaceutical intermediates, Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate (CAS No. 1806566-54-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its ester and thioether functional groups, is a subject of interest for researchers exploring drug discovery, flavor and fragrance synthesis, and material science. Its molecular framework, combining a benzoate core with methoxy and methylthio substituents, offers versatility in synthetic pathways, making it a valuable building block in modern chemistry.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has propelled the relevance of compounds like Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate. Recent trends in green chemistry and sustainable synthesis have further highlighted the need for efficient and environmentally friendly production methods. Researchers are increasingly focusing on optimizing the synthesis of this compound to minimize waste and reduce energy consumption, aligning with global sustainability goals. Additionally, its potential role in bioactive molecule development has sparked curiosity, particularly in the context of anti-inflammatory and antioxidant applications.

From a commercial perspective, CAS No. 1806566-54-0 is often sought after by suppliers and manufacturers specializing in fine chemicals and custom synthesis. The compound's stability under standard storage conditions and its compatibility with various reaction conditions make it a reliable choice for industrial applications. Moreover, its inclusion in high-throughput screening libraries underscores its potential in drug candidate optimization. As the pharmaceutical sector continues to evolve, the demand for such specialized intermediates is expected to rise, driven by the need for innovative therapeutic solutions.

In the context of analytical chemistry, Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate presents interesting challenges and opportunities. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to characterize its purity and structural integrity. These methods are critical for ensuring the compound meets the stringent quality standards required for research and industrial use. Furthermore, the compound's spectral data and chromatographic behavior are often documented in chemical databases, serving as a reference for future studies.

The versatility of Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate extends to its potential applications in agrochemicals and specialty chemicals. Its structural motifs are reminiscent of compounds used in crop protection and pest management, making it a candidate for further exploration in these fields. With the increasing emphasis on precision agriculture and sustainable farming practices, the development of novel agrochemicals derived from such intermediates could play a pivotal role in addressing global food security challenges.

In conclusion, Ethyl 2-(3-methoxy-3-oxopropyl)-5-(methylthio)benzoate (CAS No. 1806566-54-0) represents a fascinating intersection of chemistry, pharmacology, and industrial applications. Its multifaceted utility, coupled with the ongoing advancements in synthetic and analytical methodologies, positions it as a compound of enduring significance. As research continues to uncover new possibilities, this intermediate is poised to contribute meaningfully to scientific and technological progress.